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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490

Application Note: Synthesis of Sodium o-cresolate

Introduction

Sodium o-cresolate (CAS 4549-72-8), the sodium salt of o-cresol, is a chemical intermediate
used in the synthesis of pharmaceuticals, dyes, and other organic compounds.[1] It is formed
through a standard acid-base neutralization reaction where the weakly acidic o-cresol reacts
with a strong base, typically sodium hydroxide (NaOH), to form the corresponding salt and
water.[2][3] This document outlines the chemical principles, critical safety protocols, and hazard
information pertinent to the laboratory-scale preparation of sodium o-cresolate.

Chemical Principle

The formation of sodium o-cresolate is a straightforward acid-base reaction. o-Cresol (2-
methylphenol) is a weak acid due to the hydroxyl group attached to the aromatic ring.[3][4]
When reacted with a strong base like sodium hydroxide, the acidic proton of the hydroxyl group
is transferred to the hydroxide ion, forming sodium o-cresolate and water.[2][3] This reaction
converts the less water-soluble o-cresol into its ionic, more water-soluble conjugate base.[2]

Reagents and Properties

A summary of the key physical and chemical properties of the reactants and the final product is
provided below.
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Property o-Cresol Sodium Hydroxide = Sodium o-cresolate
CAS Number 95-48-7[5] 1310-73-2[6] 4549-72-8[7]
Molecular Formula C7HsO[8] NaOHI[6] C7H7NaOI9]
Molecular Weight 108.14 g/mol 40.00 g/mol 130.12 g/mol [5]
White crystalline White pellets or Typically an amber
Appearance , _—
solid[10] flakes[11] liquid[5]

Toxic, Corrosive,
Key Hazards Environmental Corrosive[6][13] Caustic[5]
Hazard[8][12]

Experimental Protocol: Hazard Analysis and Safety
First

Extreme caution must be exercised when handling the materials for this synthesis, particularly
o-cresol. The following protocols are mandatory for ensuring laboratory safety.

Hazard Identification and Risk Assessment

e 0-Cresol: This compound is highly toxic and corrosive.[12] It can cause severe skin burns
and eye damage.[8][12] It is toxic if swallowed or in contact with skin, and repeated exposure
can cause damage to organs such as the liver, kidneys, and central nervous system.[12][14]
Due to its anesthetic properties, pain may not be felt upon initial skin contact.[15]

e Sodium Hydroxide: This is a strong, caustic base that causes severe skin burns and serious
eye damage.[6][13] Contact can lead to rapid tissue destruction.[11]

A thorough risk assessment must be conducted before beginning any work.[10] It is critical to
understand the hazards and have all safety and first aid materials readily available.[16][17]
Never work alone when handling these chemicals.[16]

Engineering Controls
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e Chemical Fume Hood: All handling of o-cresol, including weighing and solution preparation,
must be performed inside a certified chemical fume hood to prevent inhalation of its volatile
and toxic vapors.[10][18]

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE is provided below. The specific equipment is non-
negotiable for this procedure.

Mandatory Personal Protective Equipment (PPE)
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Caption: Essential PPE for handling corrosive and toxic reagents.

o Eye and Face Protection: Chemical safety goggles and a full-face shield are required
whenever there is a potential for splashes.[12][18]
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» Skin and Body Protection: A fully buttoned lab coat must be worn.[18] For handling
concentrated o-cresol, a chemical-resistant apron (e.g., butyl rubber or neoprene) is also
required.[16] Full-length pants and closed-toe shoes are mandatory.[18]

e Hand Protection: Gloves must be worn at all times. For concentrated solutions, utility-grade
neoprene or butyl rubber gloves should be worn over standard nitrile gloves (double-
gloving).[18] Disposable nitrile gloves alone offer very low protection and should be changed
immediately upon any contact.[15]

First Aid and Emergency Procedures

o Emergency Stations: An emergency eyewash station and safety shower must be accessible
within 10 seconds of the work area.[16]

o First Aid Kit: A dedicated first aid kit for phenol/cresol exposure must be available. This
should contain polyethylene glycol (PEG 300 or PEG 400), which is recommended for initial
skin decontamination.[15][16]

o Skin Exposure: In case of skin contact, rapid decontamination is critical.[16] Immediately
remove all contaminated clothing.[19] Liberally apply PEG 300 or PEG 400 to the affected
area and gently wipe; do not scrub.[16][17] If PEG is unavailable, wash with large amounts
of soap and water.[15] Seek immediate medical attention.[8]

o Eye Exposure: Immediately flush eyes with water at an eyewash station for at least 15-30
minutes, holding the eyelids open.[8][19] Seek immediate medical attention.

o Spill Cleanup: Small spills can be managed by trained personnel wearing appropriate PPE.
[17] Absorb liquid spills with vermiculite or other suitable absorbent material.[10] Crystalline
spills should be carefully collected, followed by a wet wipe of the area with an appropriate
solvent like 70% isopropanol.[17] All cleanup materials must be disposed of as hazardous
waste.[17]

Waste Disposal

All solutions containing o-cresol, sodium o-cresolate, and contaminated materials (gloves,
paper towels, etc.) must be collected and disposed of as hazardous chemical waste according
to institutional and local regulations.[17][18] Do not dispose of this waste down the drain.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Step-by-step guide for sodium o-cresolate preparation
in the lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260490#step-by-step-guide-for-sodium-o-cresolate-
preparation-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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